Cas no 2680805-99-4 (4-fluoro-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 4-fluoro-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680805-99-4
• MF: C₁₁H₉FN₂O₆
• MW: 284.197366476059
• CID: 5636220
• PubChem ID: 165907673
• Update Time: 2025-06-07

4-fluoro-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680805-99-4
• 4-fluoro-5-nitro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28286811
• 4-fluoro-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H9FN2O6/c1-2-3-20-11(17)13-8-5-7(12)9(14(18)19)4-6(8)10(15)16/h2,4-5H,1,3H2,(H,13,17)(H,15,16)
• InChI Key： HGHLBVPRQNFORE-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)O)=C(C=1)NC(=O)OCC=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.04446417g/mol
• Monoisotopic Mass: 284.04446417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Additional information on 4-fluoro-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 4-fluoro-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680805-99-4)

4-fluoro-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680805-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and nitro substituents, as well as a prop-2-en-1-yloxy carbonylamino moiety, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules.

The structural features of 4-fluoro-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid contribute to its relevance in modern medicinal chemistry. The presence of a fluoro group enhances the compound's metabolic stability and bioavailability, while the nitro group offers opportunities for further functionalization. These attributes align with current trends in small-molecule drug design, where researchers prioritize compounds with tunable electronic properties and robust synthetic pathways.

In the context of green chemistry, the synthesis of 4-fluoro-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been optimized to minimize environmental impact. Recent advancements in catalytic methods and solvent-free reactions have improved the efficiency of its production, addressing growing concerns about sustainable manufacturing. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential application in crop protection. The nitrobenzoic acid scaffold is known to exhibit herbicidal and fungicidal activities, prompting investigations into its utility in agrochemical formulations. With the global demand for sustainable agriculture solutions on the rise, this compound could play a pivotal role in developing next-generation pest control agents.

From a patent landscape perspective, 4-fluoro-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been cited in several filings related to heterocyclic compound synthesis and pharmaceutical intermediates. Its versatility as a building block for N-heterocycles and peptide mimetics underscores its importance in intellectual property discussions. This is particularly relevant given the surge in searches for patentable chemical entities and novel drug scaffolds.

Analytical characterization of CAS No. 2680805-99-4 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control, a critical factor for industries requiring high-purity intermediates. The compound's stability under various storage conditions is also a frequent topic of inquiry, reflecting user concerns about long-term chemical integrity.

In summary, 4-fluoro-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional group diversity make it a subject of ongoing research, particularly in areas emphasizing molecular innovation and sustainable chemistry. As scientific inquiries continue to evolve, this compound is poised to remain a key player in the development of cutting-edge chemical solutions.